Cas no 7499-00-5 (Phenol,2-cyclohexyl-6-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)-)

Phenol,2-cyclohexyl-6-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)- structure
7499-00-5 structure
Product Name:Phenol,2-cyclohexyl-6-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)-
CAS No:7499-00-5
MF:C23H39NO
MW:345.561866998672
CID:576995
PubChem ID:348264
Update Time:2025-04-19

Phenol,2-cyclohexyl-6-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-cyclohexyl-6-[(dimethylamino)methyl]-4-(1,1,3,3-tetramethylbutyl)-
    • 2-cyclohexyl-6-[(dimethylamino)methyl]-4-(2,4,4-trimethylpentan-2-yl)phenol
    • 7499-00-5
    • DTXSID60324673
    • NSC-407509
    • NSC407509
    • Inchi: 1S/C23H39NO/c1-22(2,3)16-23(4,5)19-13-18(15-24(6)7)21(25)20(14-19)17-11-9-8-10-12-17/h13-14,17,25H,8-12,15-16H2,1-7H3
    • InChI Key: LKZNVXYACGLYGY-UHFFFAOYSA-N
    • SMILES: OC1C(CN(C)C)=CC(=CC=1C1CCCCC1)C(C)(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 345.30337
  • Monoisotopic Mass: 345.303164868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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